Cas no 2228286-88-0 (tert-butyl 3-(3-chloro-4-methylthiophen-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(3-chloro-4-methylthiophen-2-yl)piperazine-1-carboxylate
• CAS No: 2228286-88-0
• MF: C₁₄H₂₁ClN₂O₂S
• MW: 316.846741437912
• CID: 6276685
• PubChem ID: 165975091
• Update Time: 2025-05-22

tert-butyl 3-(3-chloro-4-methylthiophen-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-chloro-4-methylthiophen-2-yl)piperazine-1-carboxylate
• 2228286-88-0
• EN300-1884493

• Inchi： 1S/C14H21ClN2O2S/c1-9-8-20-12(11(9)15)10-7-17(6-5-16-10)13(18)19-14(2,3)4/h8,10,16H,5-7H2,1-4H3
• InChI Key： ZNJGJGSMLCVXKT-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CSC=1C1CN(C(=O)OC(C)(C)C)CCN1

Computed Properties

• Exact Mass: 316.1012268g/mol
• Monoisotopic Mass: 316.1012268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.8Ų

Additional information on tert-butyl 3-(3-chloro-4-methylthiophen-2-yl)piperazine-1-carboxylate

tert-butyl 3-(3-chloro-4-methylthiophen-2-yl)piperazine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(3-chloro-4-methylthiophen-2-yl)piperazine-1-carboxylate, with the CAS number 2228286-88-0, is a complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and material science. This compound is characterized by its unique structure, which includes a piperazine ring, a methylthio group, and a tert-butyl ester moiety. The presence of these functional groups makes it a versatile compound with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The piperazine ring, a six-membered amine-containing structure, is known for its flexibility and ability to form hydrogen bonds, making it an ideal component for drug candidates targeting various biological pathways. In the case of tert-butyl 3-(3-chloro-4-methylthiophen-2-yl)piperazine-1-carboxylate, the substitution pattern on the piperazine ring further enhances its potential for binding to specific receptors or enzymes.

The methylthio group attached to the aromatic ring introduces additional electronic and steric effects, which can influence the compound's reactivity and solubility. This group is particularly interesting as it can participate in sulfur-based interactions, which are crucial in many biological systems. Recent research has explored the role of sulfur-containing compounds in modulating cellular processes, suggesting that this compound could have applications in anti-inflammatory or antioxidant therapies.

The tert-butyl ester moiety adds another layer of functionality to this compound. Ester groups are commonly used in drug delivery systems due to their ability to enhance bioavailability and stability. In this case, the tert-butyl group provides steric bulk, which may influence the compound's pharmacokinetic properties. Studies have shown that esterified derivatives often exhibit improved absorption profiles compared to their parent acids, making this compound a promising candidate for oral drug delivery.

From a synthetic perspective, the preparation of tert-butyl 3-(3-chloro-4-methylthiophen-2-yl)piperazine-1-carboxylate involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and esterification. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have provided new avenues for synthesizing such compounds more efficiently and sustainably.

In terms of applications, this compound has shown potential in several areas. In pharmaceuticals, it has been investigated as a lead molecule for developing treatments against neurodegenerative diseases due to its ability to modulate key enzymes involved in these conditions. Additionally, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials.

From an environmental standpoint, understanding the fate and transport of compounds like tert-butyl 3-(3-chloro-4-methylthiophen-2-yl)piperazine-1-carboxylate is crucial for assessing their impact on ecosystems. Recent studies have focused on biodegradation pathways and toxicity profiles, providing insights into how such compounds behave in natural environments. These findings are essential for guiding responsible use and disposal practices.

In conclusion, tert-butyl 3-(3-chloro-4-methylthiophen-2-yl)piperazine-1-carboxylate represents a fascinating example of how structural complexity can lead to diverse functional properties. Its combination of piperazine-based scaffolding, sulfur-containing substituents, and ester functionality positions it as a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is likely to remain an important focus in chemical sciences.